N'-(6-phenoxy-2-phenyl-4-pyrimidinyl)formic hydrazide

• Molecular Formula: C17H14N4O2
• Molecular Weight: 306.32 g/mol
• IUPAC Name: N-[(6-phenoxy-2-phenylpyrimidin-4-yl)amino]formamide
• InChI: InChI=1S/C17H14N4O2/c22-12-18-21-15-11-16(23-14-9-5-2-6-10-14)20-17(19-15)13-7-3-1-4-8-13/h1-12H,(H,18,22)(H,19,20,21)
• InChI Key: YEQLRVSVGJCFCA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NC(=CC(=N2)OC3=CC=CC=C3)NNC=O

Description

N'-(6-phenoxy-2-phenyl-4-pyrimidinyl)formic hydrazide, also known as PHF, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a hydrazide derivative of pyrimidine and is known to have a variety of biochemical and physiological effects.

Scientific Research Applications

N'-(6-phenoxy-2-phenyl-4-pyrimidinyl)formic hydrazide has been extensively studied for its potential use in scientific research. It has been shown to have a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. N'-(6-phenoxy-2-phenyl-4-pyrimidinyl)formic hydrazide has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of N'-(6-phenoxy-2-phenyl-4-pyrimidinyl)formic hydrazide is not fully understood. However, it is believed that N'-(6-phenoxy-2-phenyl-4-pyrimidinyl)formic hydrazide acts by inhibiting the activity of certain enzymes and signaling pathways in the body. This leads to a reduction in inflammation, cell proliferation, and other biological processes that are associated with disease.
Biochemical and Physiological Effects:
N'-(6-phenoxy-2-phenyl-4-pyrimidinyl)formic hydrazide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation in the body, which may be beneficial in the treatment of a variety of diseases. N'-(6-phenoxy-2-phenyl-4-pyrimidinyl)formic hydrazide has also been shown to inhibit the growth of cancer cells and viruses, suggesting that it may have potential as an anti-cancer and anti-viral agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-(6-phenoxy-2-phenyl-4-pyrimidinyl)formic hydrazide in lab experiments is its versatility. It can be used in a variety of assays and experimental systems, making it a useful tool for researchers studying a wide range of biological processes. However, one limitation of using N'-(6-phenoxy-2-phenyl-4-pyrimidinyl)formic hydrazide is its potential toxicity. N'-(6-phenoxy-2-phenyl-4-pyrimidinyl)formic hydrazide has been shown to be toxic at high concentrations, which may limit its use in certain experimental systems.

Future Directions

There are several potential future directions for research on N'-(6-phenoxy-2-phenyl-4-pyrimidinyl)formic hydrazide. One area of interest is the development of new synthetic methods for producing N'-(6-phenoxy-2-phenyl-4-pyrimidinyl)formic hydrazide. Another area of interest is the further characterization of N'-(6-phenoxy-2-phenyl-4-pyrimidinyl)formic hydrazide's biological activities and mechanism of action. Additionally, there is interest in exploring the potential use of N'-(6-phenoxy-2-phenyl-4-pyrimidinyl)formic hydrazide in the treatment of neurodegenerative disorders and other diseases. Overall, N'-(6-phenoxy-2-phenyl-4-pyrimidinyl)formic hydrazide is a promising compound with a wide range of potential applications in scientific research.

Synthesis Methods

The synthesis of N'-(6-phenoxy-2-phenyl-4-pyrimidinyl)formic hydrazide involves the reaction of 6-phenoxy-2-phenyl-4-pyrimidinylamine with formic acid hydrazide in the presence of a catalyst. The reaction is carried out under reflux conditions and the resulting product is purified using column chromatography. The yield of the reaction is typically around 70%.